Cas no 93692-63-8 (Thiocyanic acid,(bromo-p-phenylene)dimethylene ester (7CI))

• Product Name: Thiocyanic acid,(bromo-p-phenylene)dimethylene ester (7CI)
• CAS No: 93692-63-8
• MF: C₁₀H₇BrN₂S₂
• MW: 299.209978342056
• CID: 811969
• PubChem ID: 352647
• Update Time: 2025-04-19

Thiocyanic acid,(bromo-p-phenylene)dimethylene ester (7CI) Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,(bromo-p-phenylene)dimethylene ester (7CI)
• [2-bromo-4-(thiocyanatomethyl)phenyl]methyl thiocyanate
• DTXSID00326373
• NSC-527312
• NSC527312
• 93692-63-8

• Inchi： 1S/C10H7BrN2S2/c11-10-3-8(4-14-6-12)1-2-9(10)5-15-7-13/h1-3H,4-5H2
• InChI Key： YLTXKLIMTZRPRT-UHFFFAOYSA-N
• SMILES： BrC1C=C(CSC#N)C=CC=1CSC#N

Computed Properties

• Exact Mass: 297.923
• Monoisotopic Mass: 297.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.609
• Boiling Point: 450.6°C at 760 mmHg
• Flash Point: 226.3°C
• Refractive Index: 1.662
• PSA: 98.18000
• LogP: 3.87766